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Compound of Interest

Compound Name:
2,8-Diazaspiro[4.5]decan-3-one

hydrochloride

CAS No.: 945892-88-6

Cat. No.: B1398205

Get Quote

Executive Summary: The "Escape from Flatland"
In modern drug discovery, the transition from planar, aromatic-heavy molecules to three-

dimensional (3D) scaffolds is critical for improving physicochemical properties such as solubility

and target selectivity. 2,8-Diazaspiro[4.5]decan-3-one hydrochloride represents a privileged

spirocyclic scaffold. By fusing a piperidine ring (6-membered) and a pyrrolidinone ring (5-

membered) at a single quaternary carbon, this structure offers a high fraction of sp3-hybridized

carbons (

), rigidifying the molecular geometry while positioning vectors for library derivatization at the
nitrogen atoms (

and

).

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6]
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Identification Data
Property Detail

IUPAC Name 2,8-Diazaspiro[4.5]decan-3-one hydrochloride

CAS Number
945892-88-6 (HCl Salt); 561314-57-6 (Free

Base)

Molecular Formula (HCl Salt)

Molecular Weight
190.67 g/mol (HCl Salt); 154.21 g/mol (Free

Base)

SMILES C1CNCCC12CC(=O)NC2.Cl

Appearance White to off-white solid

Solubility Soluble in water, DMSO, and methanol

Structural Geometry
The molecule consists of two orthogonal rings sharing carbon C5:

Ring A (Piperidine): Typically adopts a chair conformation, minimizing steric strain. The

nitrogen at position 8 (

) is a secondary amine (in the free base) or ammonium (in the salt), serving as a primary
handle for diversification (e.g., reductive amination, amide coupling).

Ring B (Pyrrolidinone): A 5-membered lactam ring. The amide nitrogen (

) and the ketone (

) provide hydrogen bond donor/acceptor motifs, crucial for binding affinity in protein pockets.

Synthetic Methodology
The synthesis of 2,8-diazaspiro[4.5]decan-3-one relies on constructing the spiro-junction from a

4-piperidone precursor. The most robust route employs a Horner-Wadsworth-Emmons (HWE)

olefination followed by a Michael addition/cyclization sequence.
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Reaction Pathway Visualization
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Figure 1: Synthetic workflow for the construction of the 2,8-diazaspiro[4.5]decan-3-one scaffold.

Detailed Experimental Protocol
Note: This protocol describes the synthesis starting from commercially available N-Boc-4-

piperidone.

Step 1: Horner-Wadsworth-Emmons Olefination

Suspend NaH (60% in oil, 1.2 eq) in anhydrous THF at 0°C.

Dropwise add triethyl phosphonoacetate (1.2 eq) and stir for 30 min to form the ylide.

Add N-Boc-4-piperidone (1.0 eq) dissolved in THF. Warm to room temperature (RT) and stir

for 2 hours.

Quench/Workup: Add saturated

, extract with EtOAc. Dry (

) and concentrate to yield the

-unsaturated ester.

Step 2: Michael Addition of Nitromethane
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Dissolve the unsaturated ester (1.0 eq) in nitromethane (

, used as solvent/reagent).

Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 1.1 eq) and heat to 60°C for 4-6 hours.

Workup: Evaporate excess nitromethane. Dilute residue with EtOAc, wash with 1N HCl (to

remove DBU), then brine. Purify via flash chromatography to isolate the

-nitro ester.

Step 3: Reductive Cyclization (The "Spiro" Step)

Dissolve the nitro ester in MeOH.

Add Raney Nickel (approx. 10 wt% loading) and purge with

gas (balloon pressure or 50 psi in a Parr shaker).

Stir at RT for 12-24 hours. The nitro group reduces to an amine, which spontaneously

attacks the ethyl ester to close the lactam ring.

Workup: Filter through Celite (Caution: Raney Ni is pyrophoric). Concentrate the filtrate to

obtain tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate.

Step 4: Acid Deprotection

Dissolve the N-Boc intermediate in 4M HCl in 1,4-dioxane.

Stir at RT for 2 hours. A white precipitate forms.

Isolation: Filter the solid, wash with diethyl ether, and dry under vacuum to yield 2,8-
diazaspiro[4.5]decan-3-one hydrochloride.

Medicinal Chemistry Applications
Scaffold Utility
This molecule serves as a versatile building block for Fragment-Based Drug Discovery (FBDD).
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Vector 1 (

): High reactivity for nucleophilic substitution, reductive amination, or amide coupling. Used
to attach lipophilic tails or target-specific warheads.

Vector 2 (

): The lactam nitrogen can be alkylated (requires strong base) or arylated (Chan-Lam or
Buchwald coupling) to modulate polarity and H-bond donor status.

Biological Case Studies
Therapeutic Area Mechanism of Action Role of Scaffold

Antifungal Chitin Synthase Inhibitor

Derivatives of 2,8-

diazaspiro[4.5]decan-1-one

(isomer) and 3-one show

potency against C. albicans by

mimicking the transition state

of chitin synthesis [1].

Neurology Muscarinic Agonists (M1)

The spiro-framework provides

a rigid mimetic of

acetylcholine, with the basic

nitrogen (

) interacting with the conserved

Asp residue in the GPCR

binding pocket [2].

Oncology Peptide Mimetics

The spiro-lactam constrains

the backbone, acting as a

-turn mimetic in peptidomimetic

inhibitors of protein-protein

interactions (e.g., MDM2-p53).

Safety & Handling (GHS Classification)
Signal Word: Warning
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H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Handling Protocol:

Use in a fume hood to avoid inhalation of dust.

Wear nitrile gloves and safety glasses.

Store in a desiccator; the hydrochloride salt is hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2,8-Diazaspiro(4.5)decan-3-one | C8H14N2O | CID 10559599 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. tert-Butyl 2,8-diazaspiro(4.5)decane-8-carboxylate | C13H24N2O2 | CID 23282900 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2-Azaspiro(4.5)decan-3-one | C9H15NO | CID 47457 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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